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Compound of Interest

Compound Name: Sulcofuron

Cat. No.: B1193893

For Researchers, Scientists, and Drug Development Professionals

Core Chemical and Physical Properties

Sulcofuron, identified by the CAS number 24019-05-4, is an organochlorine compound
belonging to the phenylurea class of chemicals. It has been utilized as both an insecticide,
particularly for mothproofing textiles, and a herbicide.[1][2][3] The sodium salt of Sulcofuron,
known as Sulcofuron-sodium (CAS No. 3567-25-7), is a common form in which this compound
is formulated.[4]
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Property Value Source
Chemical Formula C19H12ClaN20sS [5]
Molecular Weight 522.2 g/mol [5]

5-chloro-2-[4-chloro-2-[(3,4-

dichlorophenyl)carbamoylamin
IUPAC Name ] [5]

o]phenoxy]benzenesulfonic

acid

Physical Description White solid [4]

Often formulated as an 80%
] active ingredient wettable
Formulation [4]
powder (for Sulcofuron-

sodium)

Mechanism of Action and Signaling Pathways

Sulcofuron exhibits a dual mechanism of action, targeting distinct biological pathways in plants

and insects.

Herbicidal Activity: Inhibition of Acetolactate Synthase
(ALS)

The primary mode of herbicidal action for Sulcofuron, like other sulfonylurea herbicides, is the
inhibition of the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid
synthase (AHAS).[6][7] ALS is a critical enzyme in the biosynthetic pathway of branched-chain
amino acids (valine, leucine, and isoleucine) in plants and microorganisms.[8][9] As these
amino acids are essential for protein synthesis and overall plant growth, inhibition of ALS leads
to a deficiency in these vital building blocks, ultimately resulting in plant death.[8]

The signaling pathway affected by Sulcofuron in plants is the branched-chain amino acid
biosynthesis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide to Sulcofuron (CAS No.
24019-05-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193893#sulcofuron-cas-number-24019-05-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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